![molecular formula C22H19NO4 B4062826 2-naphthyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanoate](/img/structure/B4062826.png)
2-naphthyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanoate
Overview
Description
2-naphthyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon that is commonly found in many natural and synthetic products. The synthesis of 2-naphthyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanoate has been developed and optimized, and this compound has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
Polycyclic Aromatic Hydrocarbons (PAHs) Exposure and Human Health
PAHs in Occupational Settings : Studies have shown that occupational exposure to PAHs, such as naphthalene, can be assessed using urinary biomarkers. For example, 1-hydroxypyrene and 2-naphthol levels in urine reflect airborne exposures to these compounds, serving as surrogates for occupational exposures to PAH mixtures (Rappaport, Waidyanatha, & Serdar, 2004). This indicates that research on specific PAH compounds like the one mentioned can be critical for understanding and mitigating occupational health risks.
PAHs and Lung Cancer Risk : A pilot study evaluated the impact of PAH exposure, antioxidant capacity, and oxidative stress on lung cancer development. The study found that individuals with low total antioxidant capacity (TAC) and high oxidative stress levels had a significantly higher risk of lung cancer compared to those with high TAC and low oxidative stress levels (Eom et al., 2013). This underscores the importance of studying the mechanisms of PAH-induced carcinogenesis and potential preventive strategies.
PAH Exposure in Pregnancy : Research on di-(2-ethylhexyl)phthalate (DEHP) has shown that prenatal exposure can affect the duration of pregnancy, with detectable concentrations in cord blood associated with shorter gestation periods (Latini et al., 2003). Although not directly related to the specific compound , this highlights the broader implications of PAH exposure during critical developmental periods.
Environmental Impact of PAHs
- PAHs in Environmental Biomonitoring : Studies have measured PAH metabolites in human samples to evaluate environmental exposure. For instance, the presence of naphthalene metabolites in serum has been used to quantify exposure to environmental pollutants, including burn pits during military deployments (Xia et al., 2016). This type of research is vital for assessing environmental health risks and developing appropriate public health responses.
properties
IUPAC Name |
naphthalen-2-yl 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO4/c24-18(27-17-8-7-13-3-1-2-4-14(13)12-17)9-10-23-21(25)19-15-5-6-16(11-15)20(19)22(23)26/h1-8,12,15-16,19-20H,9-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTZIDJQRUXBZIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C=CC1C3C2C(=O)N(C3=O)CCC(=O)OC4=CC5=CC=CC=C5C=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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